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Compound of Interest

Compound Name: Immepip dihydrobromide

Cat. No.: B1671797

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Immepip dihydrobromide stock solutions for in vitro and in vivo research applications.
Immepip dihydrobromide is a potent histamine H3 receptor agonist that also displays high
affinity for the histamine H4 receptor, making it a valuable tool for investigating histaminergic
signaling pathways in various physiological and pathological processes.

Compound Information

Immepip dihydrobromide is a chemical compound used in scientific research to study the
roles of histamine H3 and H4 receptors.[1][2] As an agonist, it mimics the action of endogenous
histamine at these specific receptors. Its use in research includes the investigation of
neurological disorders, inflammation, and sleep-wake cycles.[3][4][5]

Chemical and Physical Properties

A summary of the key properties of Immepip dihydrobromide is presented in the table below.
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Property Value Reference
Molecular Weight 327.06 g/mol [1][6]
Formula CoH1s5N3-2HBr [1]
Appearance White to light yellow solid [31[6]

CAS Number 164391-47-3 [1]6]

Solubility Data

The solubility of Immepip dihydrobromide in common laboratory solvents is crucial for
preparing accurate stock solutions.

Solvent Maximum Concentration Reference
Water =100 mM (= 32.71 mg/mL) [1]
DMSO Soluble [7]

Experimental Protocols
Preparation of a 10 mM Immepip Dihydrobromide Stock
Solution in Water

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many experimental dilutions.

Materials:

e Immepip dihydrobromide powder
 Sterile, nuclease-free water

o Calibrated analytical balance

 Sterile conical tubes (e.g., 15 mL or 50 mL)
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Sterile, nuclease-free pipette tips
Vortex mixer
0.22 um sterile syringe filter (optional, for sterile applications)

Sterile syringes (optional)

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x 327.06 ( g/mol ) / 1000 For example, to
prepare 10 mL of a 10 mM solution, you would need 32.706 mg of Immepip
dihydrobromide.

Weigh the compound: Carefully weigh the calculated amount of Immepip dihydrobromide
powder using an analytical balance in a clean weighing boat or directly into a sterile conical
tube.

Add solvent: Add the desired volume of sterile, nuclease-free water to the conical tube
containing the powder.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the solid is
completely dissolved. The solution should be clear and colorless.

(Optional) Sterilization: For cell culture or other sterile applications, it is recommended to
filter-sterilize the stock solution using a 0.22 um syringe filter into a new sterile tube.[3]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Stock Solution Preparation Calculator

To aid in the preparation of stock solutions with different concentrations and volumes, the

following table provides pre-calculated masses of Immepip dihydrobromide.
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Desired
Concentration

Mass for 1 mL

Mass for 5 mL

Mass for 10 mL

1mM 0.327 mg 1.635 mg 3.271 mg

5 mM 1.635 mg 8.177 mg 16.353 mg
10 mM 3.271 mg 16.353 mg 32.706 mg
50 mM 16.353 mg 81.765 mg 163.53 mg
100 mM 32.706 mg 163.53 mg 327.06 mg

Storage and Stability

Proper storage is critical to maintain the activity of the Immepip dihydrobromide stock

solution.
Storage . Recommendati
Form Duration Reference
Temperature ons
) Room Desiccate (keep
Solid Powder Long-term [1][6]
Temperature dry)
Sealed from
Stock Solution -20°C Up to 1 month moisture and [3]
light
Sealed from
Stock Solution -80°C Up to 6 months moisture and [3]
light

Note: It is strongly recommended to use freshly prepared solutions. If long-term storage is

necessary, aliquot the stock solution to minimize freeze-thaw cycles.[3]

Signaling Pathways and Experimental Workflow
Immepip Dihydrobromide Signaling Pathway

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b1671797?utm_src=pdf-body
https://www.tocris.com/products/immepip-dihydrobromide_0932
https://www.apexbt.com/immepip-dihydrobromide.html
https://www.medchemexpress.com/immepip-dihydrobromide.html
https://www.medchemexpress.com/immepip-dihydrobromide.html
https://www.medchemexpress.com/immepip-dihydrobromide.html
https://www.benchchem.com/product/b1671797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Immepip dihydrobromide primarily acts as an agonist at histamine H3 and H4 receptors.
These receptors are G protein-coupled receptors (GPCRS) that are coupled to inhibitory G
proteins (Gi/0).[8] Activation of these receptors leads to the inhibition of adenylyl cyclase, a
decrease in cyclic AMP (cAMP) levels, and modulation of downstream signaling cascades.
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Caption: Immepip dihydrobromide signaling pathway.

Experimental Workflow: In Vitro Cell-Based Assay

The following diagram illustrates a typical workflow for an in vitro experiment using an Immepip
dihydrobromide stock solution to treat cells and measure a downstream response.
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Caption: In vitro experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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